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Introduction

N-(2,5-dimethoxyphenyl)hexanamide is a chemical compound belonging to the class of N-
substituted aromatic amides. Its structure, featuring a hexanamide chain attached to a
dimethoxy-substituted phenyl ring, suggests potential for investigation in various fields of
chemical research, from medicinal chemistry to materials science. As a relatively
uncharacterized molecule, it represents an opportunity for novel discovery. This guide provides
a comprehensive overview of its known identifiers, predicted properties, a plausible synthetic
route, and a discussion of its potential research applications, designed for researchers,
scientists, and professionals in drug development. While experimental data on this specific
compound is scarce in published literature, this document consolidates available information
and provides expert insights based on established chemical principles.

Chemical Identity and Core Descriptors

Accurate identification is paramount in chemical research. The following are the key molecular
identifiers for N-(2,5-dimethoxyphenyl)hexanamide.
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e SMILES (Simplified Molecular-Input Line-Entry
System):CCCCCC(=0O)NC1=C(C=CC(=C1)OC)OCJ1]

e InChiKey (International Chemical Identifier Key):MRMKRNLOPIUEKH-UHFFFAOY SA-N[1]

These identifiers provide an unambiguous representation of the molecule's structure, essential
for database searches and computational modeling.

Physicochemical Properties

The following table summarizes the computed physicochemical properties of N-(2,5-
dimethoxyphenyl)hexanamide, which are valuable for predicting its behavior in various
chemical and biological systems.

Property Value Source

Molecular Formula C14H21NO3 [PubChemLite][1]
Monoisotopic Mass 251.15215 Da [PubChemLite][1]
XlogP (Predicted) 3.2 [PubChemLite][1]

XlogP is a measure of lipophilicity, which can influence properties such as solubility and
membrane permeability.

Proposed Synthesis Protocol

While a specific, peer-reviewed synthesis for N-(2,5-dimethoxyphenyl)hexanamide is not
readily available in the literature, a standard and reliable method for its preparation would be
the acylation of 2,5-dimethoxyaniline with hexanoy! chloride. This is a classic example of
nucleophilic acyl substitution to form an amide bond.

Reaction Scheme:
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Caption: Proposed synthesis of N-(2,5-dimethoxyphenyl)hexanamide.

Step-by-Step Experimental Protocol:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and
under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,5-dimethoxyaniline (1.0
equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or
tetrahydrofuran (THF).

« Addition of Base: Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 to 1.5
equivalents), to the solution. The base acts as a scavenger for the hydrochloric acid
byproduct.

e Acylation: Cool the reaction mixture in an ice bath (0 °C). Slowly add hexanoyl chloride (1.05
equivalents) dropwise to the stirred solution. The slow addition helps to control the
exothermic nature of the reaction.
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e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the
starting aniline is consumed.

o Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a
separatory funnel and extract the aqueous layer with dichloromethane.

 Purification: Combine the organic layers and wash sequentially with a dilute acid solution
(e.g., 1M HCI) to remove excess base, followed by a saturated sodium bicarbonate solution
to neutralize any remaining acid, and finally with brine. Dry the organic layer over anhydrous
sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

e Final Product: The crude product can be further purified by recrystallization or column
chromatography to yield pure N-(2,5-dimethoxyphenyl)hexanamide.

Structural Characterization

Confirmation of the identity and purity of the synthesized N-(2,5-
dimethoxyphenyl)hexanamide would be achieved through standard analytical techniques.
Although Sigma-Aldrich notes that they do not provide analytical data for this compound, a
researcher would typically perform the following analyses|[2].

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would show characteristic peaks for the aromatic protons, the methoxy groups,
the amide proton, and the aliphatic protons of the hexanoyl chain.

o 13C NMR would provide signals corresponding to each unique carbon atom in the
molecule.

e Mass Spectrometry (MS): This would be used to determine the molecular weight of the
compound, with the molecular ion peak corresponding to the calculated monoisotopic mass.

o Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands
for the N-H stretch of the secondary amide, the C=0 stretch of the amide carbonyl group,
and C-O stretches of the methoxy groups.
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Potential Research Applications

While specific applications for N-(2,5-dimethoxyphenyl)hexanamide are not documented, its
structural motifs are present in molecules with known biological activity.

e Medicinal Chemistry: The 2,5-dimethoxyphenyl moiety is found in a number of psychoactive
compounds and other biologically active molecules. The hexanamide side chain provides
lipophilicity, which can be tuned to modulate pharmacokinetic properties. This compound
could serve as a scaffold or an intermediate in the synthesis of novel therapeutic agents.

o Materials Science: Aromatic amides can exhibit interesting properties such as self-assembly
and hydrogen bonding, which are relevant in the development of novel polymers and
functional materials.

Safety and Handling

As N-(2,5-dimethoxyphenyl)hexanamide is a relatively uncharacterized compound, it should
be handled with care in a laboratory setting. Standard personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in
a well-ventilated fume hood. For related compounds, such as N-(2,5-
dimethoxyphenyl)acetamide, GHS hazard statements indicate it may be harmful if
swallowed[3].

Conclusion

N-(2,5-dimethoxyphenyl)hexanamide is a chemical compound with established structural
identifiers but limited published experimental data. This guide has provided a comprehensive
overview of its known characteristics and a robust, plausible protocol for its synthesis based on
fundamental principles of organic chemistry. The information presented here serves as a
valuable resource for researchers interested in exploring the properties and potential
applications of this and related molecules. Further experimental work is necessary to fully
characterize its chemical and biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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